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Compound of Interest

Compound Name: 5-Bromonicotinaldehyde

Cat. No.: B054270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 5-Bromonicotinaldehyde is critical to ensure laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

handling and disposal of this compound, in line with established safety protocols for hazardous

chemical waste.

Immediate Safety and Hazard Information
5-Bromonicotinaldehyde is a hazardous substance that requires careful handling. Key hazard

information is summarized below.

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Skin Irritation (Category 2) H315: Causes skin irritation[1]

Eye Irritation (Category 2A) H319: Causes serious eye irritation[1][2]

Skin Sensitization (Category 1) H317: May cause an allergic skin reaction[1]

Specific target organ toxicity (single exposure) H335: May cause respiratory irritation[2]
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The following protocol outlines the necessary steps for the safe disposal of 5-
Bromonicotinaldehyde. This procedure is designed to be followed by trained laboratory

personnel.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), a lab coat, and

safety goggles or a face shield.[2][3]

2. Waste Segregation:

Designate a specific, clearly labeled waste container for 5-Bromonicotinaldehyde and any

materials contaminated with it (e.g., weighing boats, contaminated gloves, absorbent paper).

Do not mix with other chemical waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

3. Waste Labeling:

The waste container must be labeled with "Hazardous Waste" and the full chemical name:

"5-Bromonicotinaldehyde".[4]

Indicate the associated hazards (e.g., "Toxic," "Irritant").[4]

Ensure the date of waste accumulation is clearly marked.

4. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.[3]

The storage area should be secure and away from incompatible materials.

5. Final Disposal:

Disposal of 5-Bromonicotinaldehyde must be conducted through an approved and licensed

hazardous waste disposal company.[3]
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Contact your institution's EHS office to arrange for pickup and disposal. Do not attempt to

dispose of this chemical down the drain or in regular trash.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 5-Bromonicotinaldehyde.
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Caption: Workflow for the safe disposal of 5-Bromonicotinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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